Cas no 1806038-11-8 (4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1806038-11-8
• MF: C₈H₅F₅N₂O₄
• MW: 288.128319501877
• CID: 4838720
• Update Time: 2025-05-28

4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F5N2O4/c1-18-7-5(15(16)17)4(6(9)10)3(2-14-7)19-8(11,12)13/h2,6H,1H3
• InChI Key： DGWWOPFNIQMAIU-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1[N+](=O)[O-])OC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 2.8
• Topological Polar Surface Area: 77.2

Additional information on 4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806038-11-8)

4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806038-11-8) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of difluoromethyl, methoxy, nitro, and trifluoromethoxy functional groups, making it a valuable intermediate in the synthesis of advanced molecules. Its structural complexity and fluorine-rich composition have garnered attention in the development of novel bioactive compounds and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine for its potential role in drug discovery and agrochemical innovation. The compound's ability to modulate biological pathways has made it a focal point in studies targeting enzyme inhibition and receptor binding. Additionally, its nitro group offers versatility in further chemical modifications, enabling the creation of diverse derivatives.

The synthesis of 4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine involves multi-step processes, including halogenation, nitration, and etherification. These methods are optimized to ensure high yield and purity, which are critical for industrial-scale production. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize the compound and verify its structural integrity. The growing interest in sustainable chemistry has also prompted investigations into greener synthetic routes for this molecule.

From an environmental perspective, the trifluoromethoxy group in 4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine has been studied for its persistence and degradation pathways. Regulatory agencies emphasize the importance of understanding the ecological impact of such compounds, especially in soil and water systems. Researchers are actively exploring biodegradation mechanisms and eco-friendly alternatives to mitigate potential risks. This aligns with the broader industry trend toward green chemistry and sustainable development.

In the pharmaceutical sector, 4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine is being evaluated for its potential in central nervous system (CNS) therapeutics and anti-inflammatory agents. Its fluorine atoms enhance lipophilicity, improving blood-brain barrier penetration—a key factor in CNS drug design. Meanwhile, agrochemical researchers are leveraging its pesticidal properties to develop next-generation crop protection solutions with reduced environmental toxicity.

The commercial availability of 4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806038-11-8) is limited, with only a handful of suppliers offering it for research purposes. Pricing and supply chain stability are common concerns among buyers, prompting discussions about localized production and cost optimization. As the compound gains traction, market analysts predict increased investment in its manufacturing infrastructure.

In conclusion, 4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine represents a cutting-edge chemical entity with multifaceted applications. Its unique structure and functional groups make it a promising candidate for advancing medical and agricultural sciences. Future research will likely focus on optimizing its synthesis, expanding its utility, and addressing sustainability challenges to meet global demand.